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Compound of Interest

Compound Name: Metolachlor-d11

Cat. No.: B15294531 Get Quote

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Metolachlor-d11. The information is targeted

towards researchers, scientists, and professionals in drug development who utilize deuterated

standards for analytical and research purposes.

Quantitative Data Summary
The following tables summarize the key quantitative specifications for Metolachlor-d11,

compiled from publicly available data from various suppliers. These values represent typical

specifications for this analytical standard.

Table 1: Chemical and Physical Properties
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Parameter Specification Source(s)

Chemical Name

2-chloro-N-(2-ethyl-6-

methylphenyl)-N-(2-methoxy-1-

methylethyl)acetamide-d11

[1][2]

CAS Number 1632119-30-2 [1][2]

Molecular Formula C₁₅H₁₁D₁₁ClNO₂ [2]

Molecular Weight 294.86 g/mol [1][2]

Appearance Neat [1]

Storage Temperature 2-8°C or -20°C [1][3]

Table 2: Analytical Specifications

Parameter Method Specification Source(s)

Purity HPLC ≥97.0% [1]

Isotopic Purity Mass Spectrometry ≥98 atom % D [1]

Isotopic Enrichment Not specified >99% [1]

Experimental Protocols
The following are representative experimental protocols that are typically employed in the

quality control and certification of Metolachlor-d11. These methods are based on general

analytical procedures for similar compounds and information from published analytical methods

for Metolachlor and its derivatives.[4][5]

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
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Mobile Phase: A gradient of acetonitrile and water (both may contain a small amount of

formic acid, e.g., 0.1%, to improve peak shape).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV detection at a wavelength appropriate for Metolachlor (e.g., 220 nm).

Quantification: The purity is determined by comparing the peak area of the main component

to the total peak area of all components in the chromatogram.

2. Mass Spectrometry (MS) for Isotopic Purity and Enrichment

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to

an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Ionization Mode: Positive ion mode.[4]

Data Acquisition: Full scan mode to determine the isotopic distribution and confirm the mass

of the deuterated molecule.

Analysis: The isotopic purity is determined by calculating the percentage of the desired

deuterated species relative to all isotopic variants of the molecule. Isotopic enrichment is

confirmed by the mass shift compared to the unlabeled Metolachlor standard.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

Experiments:

¹H NMR: To confirm the absence or significant reduction of protons at the deuterated

positions.

¹³C NMR: To confirm the carbon skeleton of the molecule.
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²H NMR: To directly observe the deuterium signals and confirm their positions.

Analysis: The spectra are analyzed to ensure the correct chemical structure and to confirm

the locations of deuterium labeling.

Quality Control and Certification Workflow
The following diagram illustrates a typical workflow for the quality control and certification of a

deuterated analytical standard like Metolachlor-d11.
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Caption: Quality control workflow for Metolachlor-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Metolachlor-d11 Certificate of
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15294531#metolachlor-d11-certificate-of-analysis-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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